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Compound of Interest

Methyl N-Boc-2-bromo-5-
Compound Name:
sulfamoylbenzoate

Cat. No.: B572592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential applications of Methyl N-Boc-2-bromo-5-sulfamoylbenzoate. While specific
experimental data for this compound is limited in publicly available literature, this guide
extrapolates from well-established chemical principles and data on structurally related
molecules to provide a robust resource for researchers.

Molecular Structure and Properties

Methyl N-Boc-2-bromo-5-sulfamoylbenzoate is a multifaceted organic compound, likely
utilized as a key intermediate in the synthesis of more complex molecules, particularly in the
realm of medicinal chemistry. Its structure incorporates several key functional groups that
dictate its reactivity and potential applications.

The molecular formula for Methyl N-Boc-2-bromo-5-sulfamoylbenzoate is C13H16BrNOsS,
and it has a molecular weight of 394.24 g/mol . The CAS number for this compound is
1272756-19-0.

Table 1: Physicochemical Properties of Methyl N-Boc-2-bromo-5-sulfamoylbenzoate
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Property Value Source
Molecular Weight 394.24 g/mol CymitQuimica[1]
Molecular Formula C13H16BrNOsS ChemSrc

CAS Number 1272756-19-0 CymitQuimica[1]
Purity >95% CymitQuimica[1]

Hypothetical Synthesis Workflow

The synthesis of Methyl N-Boc-2-bromo-5-sulfamoylbenzoate would logically proceed
through the N-protection of a precursor molecule. A plausible synthetic route is the Boc-
protection of Methyl 2-bromo-5-sulfamoylbenzoate. This precursor contains a primary
sulfonamide group that can be readily acylated with di-tert-butyl dicarbonate (Boc20) under

basic conditions.

(Methyl 2-br0mo-5-suIfamoylbenzoate) N-Boc Protection

Methyl N-Boc-2-bromo-

5-sulfamoylbenzoate

Di-tert-butyl dicarbonate (Bocz0) } | ,
+ Base (e.g., DMAP, EtsN)

Click to download full resolution via product page
Caption: A potential synthetic pathway for Methyl N-Boc-2-bromo-5-sulfamoylbenzoate.

Experimental Protocols

While a specific, validated protocol for the synthesis of Methyl N-Boc-2-bromo-5-
sulfamoylbenzoate is not readily available, a general procedure for the N-Boc protection of
sulfonamides can be adapted.

Protocol 1: N-Boc Protection of Methyl 2-bromo-5-sulfamoylbenzoate (Hypothetical)
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Objective: To synthesize Methyl N-Boc-2-bromo-5-sulfamoylbenzoate from Methyl 2-bromo-

5-sulfamoylbenzoate.

Materials:

Methyl 2-bromo-5-sulfamoylbenzoate

Di-tert-butyl dicarbonate (Boc20)

4-Dimethylaminopyridine (DMAP) or Triethylamine (EtsN)
Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve Methyl 2-bromo-5-sulfamoylbenzoate (1 equivalent) in anhydrous DCM or THF.

To this solution, add the base, such as DMAP (0.1-0.2 equivalents) or triethylamine (1.2
equivalents).

Add di-tert-butyl dicarbonate (1.1-1.3 equivalents) portion-wise to the stirred solution at room
temperature.

Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically
complete within 2-12 hours.
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e Upon completion, quench the reaction by adding saturated agueous sodium bicarbonate
solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

« Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain
the crude product.

» Purify the crude product by silica gel column chromatography using an appropriate solvent
system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure Methyl N-Boc-2-
bromo-5-sulfamoylbenzoate.

o Characterize the final product using techniques such as *H NMR, 3C NMR, and mass
spectrometry to confirm its structure and purity.

Potential Applications in Drug Development

The structural features of Methyl N-Boc-2-bromo-5-sulfamoylbenzoate suggest its utility as a
building block in the synthesis of targeted therapeutic agents. The presence of the bromo- and
sulfamoyl- functionalities on the benzoate core makes it a versatile scaffold.

Structurally similar sulfamoyl benzamide derivatives have been investigated as selective
inhibitors for human nucleoside triphosphate diphosphohydrolases (h-NTPDases).[2] These
enzymes play a crucial role in nucleotide signaling and are implicated in various physiological
and pathological processes. Therefore, it is plausible that derivatives of Methyl N-Boc-2-
bromo-5-sulfamoylbenzoate could be explored for similar biological activities.

Methyl N-Boc-2-bromo- Suzuki or Buchwald-Hartwig Amide Bond Formation N-Boc Deprotection Library of Novel Biological Screening Lead Compound
5-sulfamoylbenzoate Coupling at Bromo Position (after ester hydrolysis) P Sulfonamide Derivatives (e.g., h-NTPDase Inhibition Assay) Identification
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Caption: A conceptual workflow for utilizing Methyl N-Boc-2-bromo-5-sulfamoylbenzoate in
drug discovery.
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Conclusion

Methyl N-Boc-2-bromo-5-sulfamoylbenzoate is a valuable, albeit not extensively
documented, chemical entity with significant potential as a synthetic intermediate. Its structural
components provide multiple avenues for chemical modification, making it an attractive starting
point for the synthesis of diverse compound libraries. Researchers in drug development may
find this compound particularly useful for creating novel sulfonamide derivatives for screening
against various biological targets. The hypothetical synthetic and drug development workflows
presented in this guide offer a strategic framewaork for leveraging the chemical potential of this
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b572592?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

